Cas no 1261899-90-4 (2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid)

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid is a specialized organic compound featuring a biphenyl core structure with distinct functional groups, including a chloro substituent, a methoxycarbonyl moiety, and a methylbenzoic acid unit. This configuration imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in pharmaceutical or agrochemical applications. The presence of both electron-withdrawing (chloro, methoxycarbonyl) and electron-donating (methyl) groups enhances its versatility in further derivatization. Its well-defined molecular structure ensures consistent performance in coupling reactions or as a precursor for fine chemical synthesis. The compound's stability under standard conditions facilitates handling and storage, making it a practical choice for research and industrial processes.

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid structure

1261899-90-4 structure

Product Name:2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid

CAS No:1261899-90-4

MF:C₁₆H₁₃ClO₄

MW:304.725023984909

MDL:MFCD18322646

CID:2622173

PubChem ID:53228465

Update Time:2025-06-08

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-Chloro-4'-(methoxycarbonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
- MFCD18322646
- 2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%
- 2-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-5-METHYLBENZOIC ACID
- 1261899-90-4
- DTXSID60691998
- 2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid
- MDL： MFCD18322646
- Inchi： 1S/C16H13ClO4/c1-9-3-5-11(13(7-9)15(18)19)10-4-6-12(14(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
- InChI Key： YGWDNQZDXXPHTM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

Exact Mass: 304.0502366Da
Monoisotopic Mass: 304.0502366Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329923-5 g	2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%; .	1261899-90-4	95%	5g	€1159.00	2023-04-26
abcr	AB329923-5g	2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%; .	1261899-90-4	95%	5g	€1159.00	2024-06-08